Cas no 878056-23-6 (2-(3-{(4-chlorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-diethylacetamide)

• Product Name: 2-(3-{(4-chlorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• CAS No: 878056-23-6
• MF: C₂₂H₂₄ClN₃O₄S
• MW: 461.961663246155
• CID: 5510597
• Update Time: 2025-10-30

2-(3-{(4-chlorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, 3-[[2-[(4-chlorophenyl)amino]-2-oxoethyl]sulfonyl]-N,N-diethyl-
• 2-(3-{(4-chlorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-diethylacetamide

• Inchi： 1S/C22H24ClN3O4S/c1-3-25(4-2)22(28)14-26-13-20(18-7-5-6-8-19(18)26)31(29,30)15-21(27)24-17-11-9-16(23)10-12-17/h5-13H,3-4,14-15H2,1-2H3,(H,24,27)
• InChI Key： UUBGEJGGIRGZGG-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)CC)=O)C2=C(C=CC=C2)C(S(CC(NC2=CC=C(Cl)C=C2)=O)(=O)=O)=C1

Additional information on 2-(3-{(4-chlorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-diethylacetamide

2-(3-{(4-chlorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-diethylacetamide: A Comprehensive Overview

The compound with CAS No 878056-23-6, known as 2-(3-{(4-chlorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-diethylacetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into its chemical structure, synthesis, biological activities, and recent advancements in its research.

Chemical Structure and Synthesis

The molecular structure of 2-(3-{(4-chlorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-diethylacetamide is characterized by a complex arrangement of functional groups. The molecule contains an indole ring system, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The indole moiety is further substituted at the 3-position with a (4-chlorophenyl)carbamoylmethanesulfonyl group. Additionally, the acetamide group at the 2-position of the indole ring is substituted with N,N-diethyl groups, enhancing the molecule's hydrophobicity and potentially influencing its bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and protection/deprotection steps. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of key intermediates, thereby improving overall yields and reducing reaction times.

Pharmacological Properties and Biological Activities

Research into the pharmacological properties of 2-(3-{(4-chlorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-diethylacetamide has revealed its potential as a modulator of various biological pathways. Studies have demonstrated that this compound exhibits selective inhibition against certain kinases, making it a promising candidate for anti-cancer drug development. Recent in vitro experiments have shown that it effectively inhibits the activity of protein kinase C (PKC), which is overexpressed in several types of cancers.

Moreover, this compound has been investigated for its anti-inflammatory properties. Preclinical studies suggest that it may reduce inflammation by modulating the NF-kB signaling pathway, which is a key regulator of inflammatory responses. These findings highlight its potential application in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Applications in Drug Discovery

The unique combination of structural features in 2-(3-{(4-chlorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-diethylacetamide makes it an attractive lead compound for drug discovery programs. Its ability to target multiple signaling pathways simultaneously could be advantageous in developing multi-targeted therapies for complex diseases like cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have provided insights into its binding modes with various proteins, enabling researchers to design more potent analogs with improved pharmacokinetic profiles.

Future Directions

As research on 2-(3-{(4-chlorophenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)-N,N-diethylacetamide continues to unfold, several promising avenues for exploration have emerged. Future studies are expected to focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects. Additionally, investigations into its mechanism of action at the molecular level will be crucial for understanding its therapeutic potential fully.

In conclusion, CAS No 878056-23-6 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and development. As ongoing research continues to shed light on its mechanisms and applications, this compound holds immense promise for addressing unmet medical needs across various therapeutic areas.